Cas no 1346597-31-6 (N-Formyl Maraviroc-d6)

• Product Name: N-Formyl Maraviroc-d6
• CAS No: 1346597-31-6
• MF: C₃₀H₄₁F₂N₅O₂
• MW: 547.712624311447
• CID: 2251378
• Update Time: 2025-05-20

N-Formyl Maraviroc-d6 Chemical and Physical Properties

Names and Identifiers

• N-Formyl Maraviroc-d6
• VOAHTIZOTHESLT-KFMTUYIGSA-N

• Inchi： 1S/C30H41F2N5O2/c1-20(2)28-34-33-21(3)37(28)26-17-24-9-10-25(18-26)35(24)16-13-27(22-7-5-4-6-8-22)36(19-38)29(39)23-11-14-30(31,32)15-12-23/h4-8,19-20,23-27H,9-18H2,1-3H3/t24-,25?,26?,27?/m0/s1/i1D3,2D3
• InChI Key： VOAHTIZOTHESLT-SXYPRGIASA-N
• SMILES： C1(C(N(C=O)C(C2=CC=CC=C2)CCN2C3CC[C@@]2([H])CC(N2C(C)=NN=C2C(C([2H])([2H])[2H])C([2H])([2H])[2H])C3)=O)CCC(F)(F)CC1

N-Formyl Maraviroc-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Formyl Maraviroc-d6

N-Formyl Maraviroc-d6: A Comprehensive Overview

N-Formyl Maravi roc-d6, with the CAS number 1346597-31-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of Maravi roc, a well-known antiretroviral drug used in the treatment of HIV/AIDS. The addition of the formyl group and the incorporation of deuterium (denoted by the "-d6" suffix) introduce unique properties that make this compound valuable for various applications, particularly in drug metabolism studies and as a stable isotope-labeled reference standard.

The N-formylation of Maravi roc introduces a functional group that can influence the compound's pharmacokinetic properties. This modification can alter its solubility, absorption, and distribution within the body, making it an ideal candidate for studying drug behavior in vivo. Recent studies have highlighted the importance of such modifications in optimizing drug delivery systems and enhancing therapeutic efficacy. For instance, researchers have explored the potential of N-formylated derivatives in improving bioavailability and reducing adverse effects associated with traditional antiretroviral therapies.

The incorporation of deuterium into N-Formyl Maravi roc-d6 serves multiple purposes. Deuterium labeling is commonly used in metabolic studies to track the fate of compounds within biological systems. By replacing six hydrogen atoms with deuterium (hence "-d6"), researchers can monitor the compound's metabolic pathways with greater precision. This has been particularly useful in elucidating the mechanisms by which Maravi roc is metabolized in the liver, a critical factor in determining its efficacy and safety profile.

Recent advancements in mass spectrometry techniques have further enhanced our ability to analyze compounds like N-Formyl Maravi roc-d6. These techniques allow for precise quantification of isotopically labeled compounds, enabling researchers to study drug metabolism at unprecedented levels of detail. For example, a 2023 study published in *Analytical Chemistry* demonstrated how deuterium-labeled derivatives can provide insights into enzyme kinetics and substrate specificity, paving the way for more personalized approaches to HIV treatment.

In addition to its role in research, N-Formyl Maravi roc-d6 has potential applications in clinical diagnostics. Its stability as an isotopic label makes it suitable for use in assays designed to measure drug concentrations in blood or plasma. This is particularly important for monitoring adherence to antiretroviral therapy regimens and assessing treatment outcomes. Furthermore, the compound's unique properties make it a valuable tool for developing new diagnostic markers for HIV infection and progression.

Looking ahead, the development of deuterated pharmaceuticals like N-Formyl Maravi roc-d6 represents a promising direction for advancing medical research. By leveraging isotopic labeling, scientists can gain deeper insights into drug behavior and develop more effective therapies for a wide range of conditions. As our understanding of these compounds continues to grow, so too does their potential to revolutionize healthcare.